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For Researchers, Scientists, and Drug Development Professionals: An Objective Look at

Antimony Sulfide Photodetector Performance

Antimony sulfide (Sb2S3) has emerged as a compelling semiconductor material for next-

generation photodetectors, primarily due to its high absorption coefficient, earth-abundant

constituents, and low toxicity. This guide provides a comprehensive performance benchmark of

Sb2S3 photodetectors against established and emerging alternatives, supported by

experimental data and detailed characterization protocols.

Performance Benchmarks: Sb2S3 vs. Alternatives
The performance of a photodetector is quantified by several key metrics. The following tables

summarize the typical performance parameters for Sb2S3 photodetectors and provide a

comparative overview with commercially available Silicon (Si), Indium Gallium Arsenide

(InGaAs), and emerging Perovskite photodetectors.

Table 1: Performance Metrics of Sb2S3 Photodetectors
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Morpholo
gy

Responsi
vity (A/W)

Detectivit
y (Jones)

Rise Time
(ms)

Fall Time
(ms)

Spectral
Range
(nm)

Referenc
e

Nanowires 1152 2 x 10¹³ ~37 ~37 300-800 [1]

Thin Film 0.34 2.20 x 10¹² - - 360-600 [2]

Nanowires - 2.1 x 10¹⁴ < 100 < 100 360-785 [3]

Thin Film 0.29 3.37 x 10¹² 0.0093 0.0078 Visible

Microtubes 82 7.6 x 10¹⁰ 9.8 9.2 350-800 [4]

Table 2: Comparative Performance of Various Photodetector Materials
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Material
Typical
Responsi
vity (A/W)

Typical
Detectivit
y (Jones)

Typical
Respons
e Speed

Spectral
Range
(nm)

Key
Advantag
es

Key
Disadvant
ages

Sb2S3 0.1 - 1200 10¹⁰ - 10¹⁴ µs to ms
300 -

800[1]

Low cost,

non-toxic,

high

absorption

coefficient

Relatively

slower

response

times

compared

to Si and

InGaAs,

performanc

e varies

with

morpholog

y

Silicon (Si) 0.3 - 0.6 10¹¹ - 10¹³ ns to µs
200 -

1200[5]

Mature

technology,

low cost,

high

stability

Lower

responsivit

y in the

near-

infrared

(NIR)

InGaAs 0.8 - 1.0 10¹¹ - 10¹³ ns
800 -

1700[6]

High

speed,

high

responsivit

y in NIR

Higher

cost,

contains

toxic

materials

(Arsenic)

Perovskite 0.1 - 10⁷ 10¹² - 10¹⁵ µs to ms 300 - 800

High

responsivit

y and

detectivity,

solution

processabl

e

Long-term

stability

issues,

contains

lead (toxic)
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Experimental Protocols for Photodetector
Characterization
Accurate and reproducible characterization is crucial for benchmarking photodetector

performance. The following outlines the standard experimental procedures for measuring key

performance metrics.

Responsivity Measurement
Responsivity (R) is the ratio of the generated photocurrent (Iph) to the incident optical power

(Pin) at a specific wavelength (λ).

Experimental Setup:

A calibrated light source (e.g., a laser or a monochromated xenon lamp).

An optical power meter to measure the incident power.

The photodetector under test connected to a source meter or a picoammeter.

Procedure:

Position the photodetector to receive uniform illumination from the light source.

Measure the incident optical power (Pin) at the position of the photodetector using the

optical power meter.

Measure the current from the photodetector under illumination (Ilight) and in the dark

(Idark).

Calculate the photocurrent: Iph = Ilight - Idark.

Calculate the responsivity: R = Iph / Pin.

Repeat for different wavelengths to obtain the spectral responsivity.

Specific Detectivity (D) Measurement*
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Specific detectivity is a figure of merit that normalizes the signal-to-noise ratio to the detector

area and bandwidth, allowing for comparison of different photodetectors.

Experimental Setup:

Same as for responsivity measurement.

A low-noise current preamplifier and a spectrum analyzer or a lock-in amplifier.

Procedure:

Measure the responsivity (R) as described above.

Measure the dark current (Idark) of the photodetector.

The dominant noise source is often the shot noise from the dark current, which can be

calculated as In = (2 * q * Idark * B)^1/2, where q is the elementary charge and B is the

bandwidth (typically normalized to 1 Hz).

Calculate the Noise Equivalent Power (NEP) = In / R.

Calculate the specific detectivity: D* = (A * B)^1/2 / NEP, where A is the active area of the

photodetector.

Response Speed Measurement
Response speed is characterized by the rise time (the time taken for the photocurrent to rise

from 10% to 90% of its peak value) and fall time (the time taken to fall from 90% to 10%).

Experimental Setup:

A pulsed light source (e.g., a pulsed laser or a continuous wave laser with a fast optical

chopper).

The photodetector connected to a high-speed oscilloscope with a load resistor.

Procedure:

Illuminate the photodetector with the pulsed light source.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capture the output waveform on the oscilloscope.

Measure the rise time and fall time from the captured waveform.

Visualizing the Benchmarking Process
To better understand the workflow and the interplay of key parameters, the following diagrams

are provided.

Caption: Experimental workflow for benchmarking Sb2S3 photodetector performance.
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Caption: Interrelationship of key performance parameters in a photodetector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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